N-(3-cyclopropyl-1-(4-methyl-6-oxo-1,6-dihydropyrimidin-2-yl)-1H-pyrazol-5-yl)-5-oxo-1-phenylpyrrolidine-3-carboxamide
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Description
N-(3-cyclopropyl-1-(4-methyl-6-oxo-1,6-dihydropyrimidin-2-yl)-1H-pyrazol-5-yl)-5-oxo-1-phenylpyrrolidine-3-carboxamide is a useful research compound. Its molecular formula is C22H22N6O3 and its molecular weight is 418.457. The purity is usually 95%.
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Scientific Research Applications
Anticancer and Anti-inflammatory Applications : A study by Rahmouni et al. (2016) synthesized a series of pyrazolopyrimidines, including derivatives similar in structure to the compound , and evaluated them for anticancer and anti-inflammatory properties. These compounds showed promising cytotoxic activities against cancer cell lines HCT-116 and MCF-7 and inhibited 5-lipoxygenase, an enzyme involved in inflammation (Rahmouni et al., 2016).
Synthesis of Novel Derivatives with Biological Activity : Another research by Petrie et al. (1985) focused on the synthesis of trisubstituted pyrazolo[3,4-d]pyrimidine ribonucleosides, structurally related to the compound of interest. These synthesized compounds were tested for their activity against viruses and tumor cells, showing potential as therapeutic agents (Petrie et al., 1985).
Inhibition of Cathepsins B and K : Lukić et al. (2017) developed novel carboxamides similar to the compound , testing them for inhibition of cathepsins K and B, enzymes implicated in osteoporosis and other diseases. The compounds demonstrated notable inhibitory effects, suggesting potential for therapeutic applications (Lukić et al., 2017).
Anticancer Activity of Pyrazolopyrimidin-4-one Derivatives : Abdellatif et al. (2014) synthesized pyrazolo[3,4-d]pyrimidin-4-one derivatives, structurally related to the compound , and tested them for antitumor activity. They found that most compounds had significant antitumor effects, especially against the human breast adenocarcinoma cell line MCF-7 (Abdellatif et al., 2014).
Reduction of Metabolism Mediated by Aldehyde Oxidase : Linton et al. (2011) studied the metabolism of a compound structurally similar to the one , identifying medicinal chemistry strategies to avoid oxidation by aldehyde oxidase, an enzyme that affects drug metabolism. This research contributes to the development of more stable and effective drugs (Linton et al., 2011).
Properties
IUPAC Name |
N-[5-cyclopropyl-2-(4-methyl-6-oxo-1H-pyrimidin-2-yl)pyrazol-3-yl]-5-oxo-1-phenylpyrrolidine-3-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C22H22N6O3/c1-13-9-19(29)25-22(23-13)28-18(11-17(26-28)14-7-8-14)24-21(31)15-10-20(30)27(12-15)16-5-3-2-4-6-16/h2-6,9,11,14-15H,7-8,10,12H2,1H3,(H,24,31)(H,23,25,29) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
HJMDKHQDLFIEAN-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=O)NC(=N1)N2C(=CC(=N2)C3CC3)NC(=O)C4CC(=O)N(C4)C5=CC=CC=C5 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C22H22N6O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
418.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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